![molecular formula C17H14Cl2N2O2S B2806717 3-chloro-N-[3-(2-chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]-1-benzothiophene-2-carboxamide CAS No. 790247-45-9](/img/structure/B2806717.png)
3-chloro-N-[3-(2-chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]-1-benzothiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that includes a pyrrolidine ring, a benzothiophene ring, and two chloroacetyl groups . Pyrrolidine is a five-membered ring with one nitrogen atom, and benzothiophene is a fused ring system incorporating a benzene ring and a thiophene ring .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds often involve reactions with chloroacetyl chloride . For instance, the synthesis of lidocaine, a local anesthetic, involves a reaction between 2,6-dimethylaniline and 2-chloroacetyl chloride .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and rings. The pyrrolidine ring contributes to the three-dimensionality of the molecule .Chemical Reactions Analysis
Chloroacetyl chloride, a component of this compound, is known to react with amines, alcohols, and water, generating hydrochloric acid . It’s also used in the synthesis of various pharmaceuticals and herbicides .Physical and Chemical Properties Analysis
Chloroacetyl chloride, a component of the compound, is a colorless to yellowish liquid with a strong, pungent odor. It has a boiling point of 223°F and a molecular weight of 112.9 .Scientific Research Applications
Synthesis and Antimicrobial Activities
Antimicrobial Agent Synthesis : Research has explored the synthesis of derivatives based on the 4,5,6,7-tetrahydrobenzothiophene moiety, indicating potential for antimicrobial applications. Compounds synthesized from related structures have shown promising antimicrobial activities, suggesting a similar potential for the chemical (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).
Novel Thienopyrazole Derivatives : The creation of novel thienopyrazole derivatives through reactions involving chloroacetyl chloride has been documented. These compounds, characterized by spectral analyses, are proposed for further exploration in antimicrobial activities (Ahmed, El-Dean, Zaki, & Radwan, 2018).
Synthesis and Biological Evaluation
Anticancer and Antidepressant Agents : A study on the synthesis of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone highlighted potential antidepressant and nootropic agents. This indicates a pathway for the synthesis of compounds with CNS activity, which might also extend to derivatives of our chemical of interest (Thomas, Nanda, Kothapalli, & Hamane, 2016).
Diverse Biological Activities : The generation of a structurally diverse library from related compounds demonstrates the versatility of such chemicals in synthesizing derivatives with varied biological activities. These activities encompass antimicrobial and potentially other pharmacological properties, underscoring the broad applicability of the compound (Roman, 2013).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-chloro-N-[3-(2-chloroacetyl)-2,5-dimethylpyrrol-1-yl]-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14Cl2N2O2S/c1-9-7-12(13(22)8-18)10(2)21(9)20-17(23)16-15(19)11-5-3-4-6-14(11)24-16/h3-7H,8H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZRMDUQVTDQWGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1NC(=O)C2=C(C3=CC=CC=C3S2)Cl)C)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14Cl2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.